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Compound of Interest

Compound Name: 3-Chloro-6-methyl-1H-indazole

Cat. No.: B1358313

Technical Data Sheet: 3-Chloro-6-methyl-1H-
Indazole

This document provides the chemical formula and molecular weight for 3-Chloro-6-methyl-1H-
indazole, a compound often used as a building block in medicinal chemistry and drug
development.

Core Chemical Properties

The fundamental identifiers for 3-Chloro-6-methyl-1H-indazole are its molecular formula and
molecular weight. These values are crucial for stoichiometric calculations in synthesis,
analytical characterization, and formulation development. The molecular formula is C8H7CIN2.
[1] The molecular weight is approximately 166.61 g/mol .

Data Summary

For clarity and ease of reference, the core quantitative data for 3-Chloro-6-methyl-1H-
indazole is summarized in the table below.
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Property Value
Molecular Formula C8H7CIN2[1]
Molecular Weight 166.61 g/mol
CAS Number 885271-60-3[1]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular properties.

3-Chloro-6-methyl-1H-indazole

Molecular Formula Molecular Weight
C8H7CIN2 166.61 g/mol

Click to download full resolution via product page
Caption: Relationship between compound name, formula, and molecular weight.

Note on Experimental Protocols and Signaling Pathways: The determination of a compound's
molecular formula and weight is a foundational calculation based on its atomic composition,
derived from structural elucidation techniques like NMR and mass spectrometry, and is not
presented as a variable experimental protocol. Signaling pathways are associated with the
biological activity of a compound within a biological system and are not intrinsic properties of
the chemical itself. Therefore, these sections are not applicable to the scope of this specific

technical data summary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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